1-Methyl-4-(1-methylvinyl)cyclohexyl propionate

• Molecular Formula: C13H22O2
• Molecular Weight: 210.31 g/mol
• IUPAC Name: (1-methyl-4-prop-1-en-2-ylcyclohexyl) propanoate
• InChI: InChI=1S/C13H22O2/c1-5-12(14)15-13(4)8-6-11(7-9-13)10(2)3/h11H,2,5-9H2,1,3-4H3
• InChI Key: VKAQISLIVOJGJM-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1(CCC(CC1)C(=C)C)C
• CAS No.: 93836-72-7

Description

1-Methyl-4-(1-methylvinyl)cyclohexyl propionate is an organic compound with the molecular formula C13H22O2. It is a colorless liquid with a sweet, pleasant odor. This compound is used in various applications, including as a fragrance ingredient and as an intermediate in chemical synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Methyl-4-(1-methylvinyl)cyclohexyl propionate can be synthesized through several methods. One common method involves the esterification of 1-methyl-4-(1-methylvinyl)cyclohexanol with propionic acid. The reaction typically requires an acid catalyst, such as sulfuric acid, and is carried out under reflux conditions .

Industrial Production Methods

In industrial settings, the production of this compound often involves the use of continuous flow reactors to ensure consistent product quality and yield. The process may include steps such as distillation and purification to obtain the final product with high purity .

Chemical Reactions Analysis

Types of Reactions

1-Methyl-4-(1-methylvinyl)cyclohexyl propionate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: The compound can undergo nucleophilic substitution reactions, where the ester group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like amines or thiols can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Ketones or carboxylic acids.

Reduction: Alcohols.

Substitution: Various substituted cyclohexyl derivatives.

Scientific Research Applications

1-Methyl-4-(1-methylvinyl)cyclohexyl propionate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of other organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential use in drug development.

Industry: It is used as a fragrance ingredient in perfumes and personal care products.

Comparison with Similar Compounds

Similar Compounds

• 1-Methyl-4-(1-methylvinyl)cyclohexyl acetate
• 1-Methyl-4-(1-methylvinyl)cyclohexanol
• 1-Methyl-4-(1-methylvinyl)cyclohexyl butyrate

Uniqueness

1-Methyl-4-(1-methylvinyl)cyclohexyl propionate is unique due to its specific ester functional group, which imparts distinct chemical and physical properties. Compared to similar compounds, it may exhibit different reactivity, solubility, and odor characteristics, making it suitable for specific applications in fragrance and chemical synthesis .